1-(1,3-benzodioxol-5-ylmethyl)-N,N-diethyl-3-piperidinecarboxamide

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H26N2O3/c1-3-20(4-2)18(21)15-6-5-9-19(12-15)11-14-7-8-16-17(10-14)23-13-22-16/h7-8,10,15H,3-6,9,11-13H2,1-2H3
• InChI Key: TWINAQGAIHIRHU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-N,N-diethyl-3-piperidinecarboxamide, commonly known as Benzocaine, is a local anesthetic that has been used for over a century. It is a white, crystalline powder that is soluble in water and alcohol. Benzocaine is widely used in various medical procedures, such as dental work and minor surgeries, to numb the area and reduce pain.

Mechanism of Action

Benzocaine works by blocking the voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons and other excitable cells. By blocking these channels, benzocaine prevents the generation and transmission of nerve impulses, leading to a numbing effect.
Biochemical and Physiological Effects
Benzocaine has been shown to have a number of biochemical and physiological effects. In addition to its local anesthetic properties, it has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to inhibit the growth of certain types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

Benzocaine has several advantages as a tool for scientific research. It is relatively inexpensive and readily available. It is also highly selective for voltage-gated sodium channels, making it a valuable tool for studying their function. However, benzocaine does have some limitations. It has a relatively short duration of action, making it less useful for long-term studies. It can also have off-target effects, particularly at high concentrations.

Future Directions

There are several future directions for research involving benzocaine. One area of interest is the development of more selective and longer-acting local anesthetics. Another area of interest is the development of new drugs that target voltage-gated sodium channels for the treatment of various neurological and cardiovascular disorders. Finally, there is interest in exploring the potential of benzocaine and other local anesthetics as anticancer agents, particularly in combination with other chemotherapeutic agents.

Synthesis Methods

Benzocaine can be synthesized through the esterification of p-aminobenzoic acid with ethanol and diethylamine. The reaction takes place in the presence of a catalyst, such as sulfuric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

Benzocaine has been widely used in scientific research as a tool to study the function of ion channels, particularly the voltage-gated sodium channels. These channels are responsible for the initiation and propagation of action potentials in neurons and other excitable cells. Benzocaine has been shown to selectively block these channels, providing a valuable tool for studying their function.